Cas no 2172598-63-7 (methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172598-63-7
• MF: C₈H₁₃F₃N₄
• MW: 222.210831403732
• CID: 6290523
• PubChem ID: 165865179
• Update Time: 2025-10-22

methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
• methyl({[5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methyl})amine
• 2172598-63-7
• EN300-1596889

• Inchi： 1S/C8H13F3N4/c1-5-7(4-12-3)13-14-15(5)6(2)8(9,10)11/h6,12H,4H2,1-3H3
• InChI Key： HNZZYTXWNVVAJV-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(C)=C(CNC)N=N1)(F)F

Computed Properties

• Exact Mass: 222.10923092g/mol
• Monoisotopic Mass: 222.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine

Comprehensive Overview of Methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172598-63-7)

The compound methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172598-63-7) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry, agrochemicals, and materials science. The presence of a trifluoromethyl group and a methylamine moiety in its structure enhances its reactivity and binding affinity, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In the context of current scientific trends, methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine aligns with the growing demand for fluorinated compounds, which are widely used in pharmaceuticals and agrochemicals due to their metabolic stability and lipophilicity. Fluorinated triazoles, in particular, have been investigated for their potential in drug discovery, with applications ranging from antimicrobial agents to kinase inhibitors. The compound's CAS No. 2172598-63-7 serves as a unique identifier, enabling precise tracking in regulatory and research databases.

From a synthetic perspective, the incorporation of a 1,2,3-triazole core in methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine is noteworthy. Triazoles are often synthesized via click chemistry, a modular approach that has revolutionized the field of chemical synthesis. This method, popularized by Nobel laureate Barry Sharpless, emphasizes efficiency and selectivity, making it a cornerstone in modern organic chemistry. The compound's structure also highlights the importance of N-functionalization, a strategy employed to fine-tune the properties of triazole derivatives for specific applications.

Another area of interest is the compound's potential role in material science. Fluorinated triazoles are known to contribute to the development of high-performance polymers and coatings, offering enhanced thermal stability and resistance to environmental degradation. Researchers are exploring how methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine could be integrated into advanced materials for electronics, aerospace, and renewable energy technologies. Its trifluoromethyl group, in particular, may impart desirable properties such as low surface energy and chemical inertness.

In the pharmaceutical sector, the search for bioactive triazoles has intensified, driven by the need for new therapeutic agents with improved efficacy and safety profiles. Methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine could serve as a scaffold for designing inhibitors targeting enzymes or receptors involved in diseases such as cancer and infectious diseases. Its methylamine side chain offers a handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship studies.

Environmental and regulatory considerations also play a role in the compound's trajectory. As the chemical industry moves toward sustainable practices, the synthesis and application of methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine must align with green chemistry principles. Researchers are investigating eco-friendly catalytic systems and solvent-free conditions to minimize waste and energy consumption during its production. Additionally, the compound's CAS No. 2172598-63-7 ensures compliance with global chemical inventories, facilitating its use in international markets.

In summary, methyl({5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172598-63-7) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a valuable candidate for further exploration in multiple disciplines. Whether in drug discovery, advanced materials, or sustainable chemistry, this compound exemplifies the innovation driving modern scientific research.